Cas no 7597-94-6 ( )

• Product Name: &nbsp
• CAS No: 7597-94-6
• MF: C₂₃H₂₀O₂
• MW: 328.403706550598
• CID: 982249
• PubChem ID: 348441
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• phenyl-[2-(2,4,6-trimethylbenzoyl)phenyl]methanone
• (2-benzoylphenyl)(2,4,6-trimethylphenyl)methanone
• 1-Benzoyl-2-(2,4,6-trimethyl-benzoyl)-benzol
• 1-Benzoyl-2-< 2,4,6-trimethyl-benzoyl> -benzol
• 2-< 2,4,6-Trimethyl-benzoyl> -benzophenon
• AC1L89KI
• AC1Q2HSV
• NSC407728
• o-benzoylmesitoylbenzene
• 7597-94-6
• DTXSID90324808
• NSC-407728
• &nbsp;

• Inchi： 1S/C23H20O2/c1-15-13-16(2)21(17(3)14-15)23(25)20-12-8-7-11-19(20)22(24)18-9-5-4-6-10-18/h4-14H,1-3H3
• InChI Key： CHTZTQWATBZLTP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 328.1464
• Monoisotopic Mass: 328.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.07380